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Compound of Interest

Compound Name: 2-cyclopentylideneacetic Acid

Cat. No.: B171205

Essential Safety and Handling Guide for 2-
Cyclopentylideneacetic Acid

For Immediate Use by Laboratory Professionals

This guide provides crucial safety and logistical information for handling 2-
cyclopentylideneacetic Acid (CAS No. 1903-27-1). The following procedures are based on
the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, in the
absence of a specific Safety Data Sheet (SDS) for this compound. Researchers, scientists, and
drug development professionals should adhere to these guidelines to ensure safe handling,
storage, and disposal.

Hazard and Safety Data

Quantitative hazard data for 2-Cyclopentylideneacetic Acid is summarized below. This
information is critical for risk assessment and the implementation of appropriate safety
measures.
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Hazard Category GHS Hazard Statement Description

Acute Toxicity, Oral H302 Harmful if swallowed[1]

Acute Toxicity, Dermal H312 Harmful in contact with skin[1]
Skin Corrosion/Irritation H315 Causes skin irritation[1]

Serious Eye Damage/Eye

o H319 Causes serious eye irritation[1]
Irritation
Acute Toxicity, Inhalation H332 Harmful if inhaled[1]
Specific target organ toxicity, H335 May cause respiratory
single exposure irritation[1]

Personal Protective Equipment (PPE)

Due to the hazardous nature of 2-Cyclopentylideneacetic Acid, the following personal
protective equipment is mandatory to prevent exposure.

Eye and Face Protection:

» Wear chemical safety goggles that meet OSHA's eye and face protection regulations in 29
CFR 1910.133 or European Standard EN166.

o Aface shield should be worn in situations where splashing is a significant risk.
Skin Protection:

o Gloves: Wear chemically resistant, impervious gloves such as nitrile or butyl rubber.[2]
Inspect gloves before each use and replace them immediately if they are torn or show signs
of degradation.

¢ Protective Clothing: A lab coat or chemical-resistant apron must be worn. For larger
quantities or in situations with a higher risk of splashing, chemical-resistant coveralls are
recommended.[2]

» Footwear: Closed-toe shoes are required. In areas with a risk of spills, chemical-resistant
boots should be worn.
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Respiratory Protection:

o Work should be conducted in a well-ventilated area, preferably within a chemical fume hood,
to minimize the inhalation of vapors or dust.

o If a fume hood is not available or if ventilation is inadequate, a NIOSH-approved respirator
with an appropriate cartridge for organic acids should be used.

Operational and Disposal Plans

A systematic approach to handling and disposal is essential to maintain a safe laboratory
environment.

Operational Plan:

o Preparation: Before handling, ensure that an eyewash station and safety shower are readily
accessible.[3]

» Engineering Controls: All work with 2-Cyclopentylideneacetic Acid should be performed in
a certified chemical fume hood to control exposure.[3]

e Handling:

o

Avoid direct contact with the skin, eyes, and clothing.[3]

o

Do not breathe dust, fumes, or vapors.[2]

[¢]

Wash hands thoroughly after handling the chemical.[3]

[¢]

Use non-sparking tools to prevent ignition sources.[4]
e Spill Response:
o In case of a spill, evacuate the area.
o Wear the appropriate PPE, including respiratory protection.

o Absorb the spill with an inert, non-combustible material such as sand or earth.
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o Collect the absorbed material into a suitable container for disposal.[2]
o Ventilate the area and wash the spill site after the material has been removed.
Disposal Plan:

o Waste Collection: All waste containing 2-Cyclopentylideneacetic Acid must be collected in
a designated, properly labeled, and sealed container.

e Waste Segregation: Do not mix this waste with other waste streams.[5]

» Disposal: Dispose of the chemical waste through a licensed hazardous waste disposal
company.[5] Follow all federal, state, and local regulations for hazardous waste disposal.

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of 2-
Cyclopentylideneacetic Acid.
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Preparation
- Verify fume hood certification
- Check eyewash/shower functionality
- Don appropriate PPE

Proceed with caution

Handling
- Work within fume hood
- Avoid contact and inhalation
- Use non-sparking tools

If spill occurs
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Spill Response
- Evacuate and ventilate
- Absorb with inert material
- Collect for disposal
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- Clean work surfaces
- Remove and decontaminate PPE
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Waste Disposal

- Collect in labeled container Storage

- Tightly sealed container
- Cool, dry, well-ventilated area

- Segregate from other waste
- Arrange for licensed disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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